Cas no 85802-74-0 (BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-)

• Product name: BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-
• CAS No: 85802-74-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 3359926
• PubChem ID: 20145990

BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-
• N,2,6-trimethyl-4-nitroaniline
• SCHEMBL10623045
• AE-562/43460486
• OJZSIHMWQJMHFS-UHFFFAOYSA-N
• 85802-74-0
• 2,6-dimethyl-4-nitro-N-methylaniline

• Inchi： InChI=1S/C9H12N2O2/c1-6-4-8(11(12)13)5-7(2)9(6)10-3/h4-5,10H,1-3H3
• InChI Key： OJZSIHMWQJMHFS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.9Ų
• XLogP3: 2.5